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Compound of Interest

Compound Name: Mepronil

Cat. No.: B1676284 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the benzanilide fungicide Mepronil with other

notable fungicides from the same chemical class, focusing on their performance backed by

experimental data. Benzanilide fungicides, a key subgroup of Succinate Dehydrogenase

Inhibitors (SDHIs), play a crucial role in the management of a variety of fungal plant diseases.

Their primary mode of action involves the inhibition of complex II in the mitochondrial

respiratory chain, a vital process for fungal cellular energy production.

Performance Data
The efficacy of benzanilide fungicides can be quantified by metrics such as the Effective

Concentration 50 (EC50), which represents the concentration of a fungicide that inhibits 50% of

the mycelial growth of a target pathogen. The following table summarizes the in vitro efficacy of

Mepronil and other benzanilide fungicides against Rhizoctonia solani, the causal agent of rice

sheath blight and other significant plant diseases.
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Fungicide
Chemical
Class

Target
Pathogen

EC50 (mg/L) Source

Mepronil
Benzanilide

(SDHI)

Rhizoctonia

solani
0.094 ± 0.02 [1]

Boscalid
Benzanilide

(SDHI)

Rhizoctonia

solani
2.04 ± 0.36 [1]

Carboxin
Benzanilide

(SDHI)

Rhizoctonia

solani
<10 [2]

Note: Data for Mepronil/Boscalid and Carboxin are from separate studies and may not be

directly comparable due to potential variations in experimental conditions.

Mechanism of Action: SDHI Signaling Pathway
Benzanilide fungicides, as part of the broader SDHI class (FRAC Group 7), share a common

mechanism of action. They target and inhibit the activity of the succinate dehydrogenase (SDH)

enzyme, also known as complex II, in the mitochondrial electron transport chain of fungi. This

inhibition disrupts the production of adenosine triphosphate (ATP), the primary energy currency

of the cell, ultimately leading to fungal cell death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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